Cas no 630113-98-3 (1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)-
• CAS No: 630113-98-3
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 1646298
• Update Time: 2024-09-12

1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)-

• Inchi： 1S/C12H12FNO2/c1-7(2)6-14-11(15)8-4-3-5-9(13)10(8)12(14)16/h3-5,7H,6H2,1-2H3
• InChI Key： BCOWQMCMWJNAHV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2)C(=O)N1CC(C)C

Computed Properties

• Exact Mass: 221.08526

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 313.4±25.0 °C(Predicted)
• PSA: 37.38
• pka: -3.03±0.20(Predicted)